Androsterone
Androsterone
Androsterone is a steroid metabolite derived from sex hormones, which displays weak androgenic properties. In testes is formed from progesterone. Androsterone sulfate is clinically recognized as one of the major androgen metabolites found in urine, in males and females. It is made in the liver from the metabolism of testosterone. Androsterone glucuronide, a dihydrotestosterone metabolite, is present in serum. Androsterone is a weak anabolic hormone. (NCI04)
Androsterone, also known as androkinine, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, androsterone is considered to be a steroid lipid molecule. Androsterone is considered to be a practically insoluble (in water) and relatively neutral molecule. Androsterone has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, androsterone is primarily located in the cytoplasm, membrane (predicted from logP) and endoplasmic reticulum. Androsterone participates in a number of enzymatic reactions. In particular, Androsterone can be biosynthesized from androstanedione; which is catalyzed by the enzyme aldo-keto reductase family 1 member C4. In addition, Androsterone and uridine diphosphate glucuronic acid can be converted into androsterone glucuronide and uridine 5'-diphosphate; which is catalyzed by the enzyme UDP-glucuronosyltransferase 1-1. In humans, androsterone is involved in the androstenedione metabolism pathway.
Androsterone is an androstanoid that is 5alpha-androstane having a hydroxy substituent at the 3alpha-position and an oxo group at the 17-position. It is a metabolite of dehydroepiandrosterone. It has a role as an androgen, a human metabolite and a mouse metabolite. It is a 3alpha-hydroxy steroid, a 17-oxo steroid, an androstanoid and a C19-steroid. It derives from a hydride of a 5alpha-androstane.
Androsterone, also known as androkinine, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, androsterone is considered to be a steroid lipid molecule. Androsterone is considered to be a practically insoluble (in water) and relatively neutral molecule. Androsterone has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, androsterone is primarily located in the cytoplasm, membrane (predicted from logP) and endoplasmic reticulum. Androsterone participates in a number of enzymatic reactions. In particular, Androsterone can be biosynthesized from androstanedione; which is catalyzed by the enzyme aldo-keto reductase family 1 member C4. In addition, Androsterone and uridine diphosphate glucuronic acid can be converted into androsterone glucuronide and uridine 5'-diphosphate; which is catalyzed by the enzyme UDP-glucuronosyltransferase 1-1. In humans, androsterone is involved in the androstenedione metabolism pathway.
Androsterone is an androstanoid that is 5alpha-androstane having a hydroxy substituent at the 3alpha-position and an oxo group at the 17-position. It is a metabolite of dehydroepiandrosterone. It has a role as an androgen, a human metabolite and a mouse metabolite. It is a 3alpha-hydroxy steroid, a 17-oxo steroid, an androstanoid and a C19-steroid. It derives from a hydride of a 5alpha-androstane.
Brand Name:
Vulcanchem
CAS No.:
53-41-8
VCID:
VC0159326
InChI:
InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12-,13+,14-,15-,16-,18-,19-/m0/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
Molecular Formula:
C19H30O2
Molecular Weight:
290.4 g/mol
Androsterone
CAS No.: 53-41-8
Reference Standards
VCID: VC0159326
Molecular Formula: C19H30O2
Molecular Weight: 290.4 g/mol
| CAS No. | 53-41-8 |
|---|---|
| Product Name | Androsterone |
| Molecular Formula | C19H30O2 |
| Molecular Weight | 290.4 g/mol |
| IUPAC Name | (3R,5S,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12-,13+,14-,15-,16-,18-,19-/m0/s1 |
| Standard InChIKey | QGXBDMJGAMFCBF-HLUDHZFRSA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O |
| Melting Point | 181.5 °C 185°C |
| Physical Description | Solid |
| Description | Androsterone is a steroid metabolite derived from sex hormones, which displays weak androgenic properties. In testes is formed from progesterone. Androsterone sulfate is clinically recognized as one of the major androgen metabolites found in urine, in males and females. It is made in the liver from the metabolism of testosterone. Androsterone glucuronide, a dihydrotestosterone metabolite, is present in serum. Androsterone is a weak anabolic hormone. (NCI04) Androsterone, also known as androkinine, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, androsterone is considered to be a steroid lipid molecule. Androsterone is considered to be a practically insoluble (in water) and relatively neutral molecule. Androsterone has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, androsterone is primarily located in the cytoplasm, membrane (predicted from logP) and endoplasmic reticulum. Androsterone participates in a number of enzymatic reactions. In particular, Androsterone can be biosynthesized from androstanedione; which is catalyzed by the enzyme aldo-keto reductase family 1 member C4. In addition, Androsterone and uridine diphosphate glucuronic acid can be converted into androsterone glucuronide and uridine 5'-diphosphate; which is catalyzed by the enzyme UDP-glucuronosyltransferase 1-1. In humans, androsterone is involved in the androstenedione metabolism pathway. Androsterone is an androstanoid that is 5alpha-androstane having a hydroxy substituent at the 3alpha-position and an oxo group at the 17-position. It is a metabolite of dehydroepiandrosterone. It has a role as an androgen, a human metabolite and a mouse metabolite. It is a 3alpha-hydroxy steroid, a 17-oxo steroid, an androstanoid and a C19-steroid. It derives from a hydride of a 5alpha-androstane. |
| Solubility | 4.61e-05 M 0.012 mg/mL at 23 °C |
| Synonyms | 3 alpha Hydroxy 5 alpha Androstan 17 One 3-alpha-Hydroxy-5-alpha-Androstan-17-One 5 alpha Androstan 3 alpha ol 17 one 5 alpha-Androstan-3 alpha-ol-17-one Androsterone Epiandrosterone |
| Reference | 1.de Gruyter, W. Androsterone. Concise Encyclopedia Biology 49 (1996). |
| PubChem Compound | 5879 |
| Last Modified | Nov 11 2021 |
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